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Compound of Interest

2-(Ethylthio)ethylamine
Compound Name:
hydrochloride

Cat. No.: B146933

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for 2-(Ethylthio)ethylamine hydrochloride, offering procedural, step-by-
step guidance to foster a secure laboratory environment.

Physicochemical and Safety Data

The following table summarizes the key quantitative data for 2-(Ethylthio)ethylamine
hydrochloride. It is important to note that specific toxicity and occupational exposure limit data
for this compound are not readily available. The information provided is based on available
data for the hydrochloride salt and closely related compounds.
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Property Value

Chemical Name 2-(Ethylthio)ethylamine hydrochloride
CAS Number 54303-30-9

Molecular Formula C4H12CINS

Molecular Weight 141.66 g/mol [1]
Appearance Solid

Melting Point 144-146 °CJ[1]

Flash Point 55.1°C

Boiling Point 167.4 °C at 760 mmHg
Oral LD50 (Rat) No data available
Dermal LD50 (Rabbit) No data available
Inhalation LC50 (Rat) No data available
Occupational Exposure Limits No data available

Operational Plan: Safe Handling and Use

Adherence to a strict operational protocol is crucial when working with 2-(Ethylthio)ethylamine
hydrochloride to minimize exposure and ensure safety.

Engineering Controls

» Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is
required for all procedures that may generate dust or aerosols.

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch).
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect
gloves for any signs of degradation or puncture before each use.

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For tasks
with a higher risk of splashing, chemical-resistant coveralls are recommended.

o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, or if handling larger quantities, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates is necessary.

Handling Procedures

o Pre-Use Inspection: Before handling, visually inspect the container for any damage or leaks.

o Dispensing: When weighing or transferring the solid, do so in a fume hood to avoid inhalation

of dust. Use non-sparking tools.

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling.

Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

e Incompatibilities: Keep away from heat, sparks, open flames, and strong oxidizing agents
and strong bases.[2]
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Disposal Plan

Proper disposal of 2-(Ethylthio)ethylamine hydrochloride and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Characterization

e This substance should be treated as hazardous waste.

Waste Collection and Storage

o Containers: Use designated, compatible, and properly labeled hazardous waste containers.
e Segregation: Do not mix with incompatible waste streams.

o Storage: Store waste containers in a designated, secure, and well-ventilated area, away
from heat and ignition sources.

Disposal Method

» Professional Disposal: Arrange for disposal by a licensed professional waste disposal
service. Do not attempt to dispose of this chemical down the drain or in regular trash.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste. The rinsed containers can
then be disposed of according to institutional guidelines.

Emergency Procedures: Spill and Exposure

Immediate and appropriate action is required in the event of a spill or exposure.

Spill Response

o Evacuation: Evacuate the immediate area of the spill.
e Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the substance. Avoid generating dust.
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e Cleanup: Carefully sweep or scoop the absorbed material into a labeled hazardous waste
container using non-sparking tools.

» Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning
materials as hazardous waste.
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First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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